Cas no 1261891-03-5 (5-[Benzo(B)thiophen-2-YL]-2-chloronicotinic acid)

5-[Benzo(B)thiophen-2-YL]-2-chloronicotinic acid is a heterocyclic compound featuring a benzo[b]thiophene moiety fused to a chlorinated nicotinic acid scaffold. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-rich (benzo[b]thiophene) and electron-deficient (chloronicotinic acid) components enhances its reactivity in cross-coupling and functionalization reactions. Its rigid aromatic framework contributes to stability, while the carboxylic acid group allows for further derivatization. This compound is particularly useful in the development of bioactive molecules, offering versatility in medicinal chemistry applications such as kinase inhibitor design or antimicrobial agent synthesis.

5-[Benzo(B)thiophen-2-YL]-2-chloronicotinic acid structure

1261891-03-5 structure

Product Name:5-[Benzo(B)thiophen-2-YL]-2-chloronicotinic acid

CAS No:1261891-03-5

MF:C₁₄H₈ClNO₂S

MW:289.736821174622

MDL:MFCD18317761

CID:5177918

Update Time:2026-03-05

5-[Benzo(B)thiophen-2-YL]-2-chloronicotinic acid Chemical and Physical Properties

Names and Identifiers

- 5-[BENZO(B)THIOPHEN-2-YL]-2-CHLORONICOTINIC ACID
- 5-(1-Benzothiophen-2-yl)-2-chloropyridine-3-carboxylic acid
- 5-[Benzo(B)thiophen-2-YL]-2-chloronicotinic acid
- MDL： MFCD18317761
- Inchi： 1S/C14H8ClNO2S/c15-13-10(14(17)18)5-9(7-16-13)12-6-8-3-1-2-4-11(8)19-12/h1-7H,(H,17,18)
- InChI Key： CJUHDVQVRDQORT-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1=CC2C=CC=CC=2S1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 354
XLogP3: 4
Topological Polar Surface Area: 78.4

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB324439-5 g	5-[Benzo(b)thiophen-2-yl]-2-chloronicotinic acid, 95%; .	1261891-03-5	95%	5g	€1159.00	2023-04-26
abcr	AB324439-5g	5-[Benzo(b)thiophen-2-yl]-2-chloronicotinic acid, 95%; .	1261891-03-5	95%	5g	€1159.00	2025-02-20